Cas no 890957-97-8 (N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine
• CAS No: 890957-97-8
• MF: C₁₄H₁₁ClN₂S₂
• MW: 306.833539247513
• CID: 5511112
• Update Time: 2025-05-24

N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-6-methylsulfanyl-1,3-benzothiazol-2-amine
• N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine

• Inchi： 1S/C14H11ClN2S2/c1-18-9-6-7-12-13(8-9)19-14(17-12)16-11-5-3-2-4-10(11)15/h2-8H,1H3,(H,16,17)
• InChI Key： OPALGXPVONARIG-UHFFFAOYSA-N
• SMILES： S1C2=CC(SC)=CC=C2N=C1NC1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine

Research Brief on N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS: 890957-97-8)

N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS: 890957-97-8) is a benzothiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer activities. The presence of the 2-chlorophenyl and methylsulfanyl groups in its structure is believed to contribute to its biological activity, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine. In vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways, including those involved in inflammation and cell proliferation. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its inhibitory effects on NF-κB signaling, a pathway central to inflammatory responses. These findings suggest that the compound could be developed as a novel anti-inflammatory agent with potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine has shown promising anticancer activity. A study conducted by researchers at the University of Cambridge (2024) revealed that the compound induces apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These results position the compound as a potential lead for the development of new anticancer therapies, particularly for hard-to-treat malignancies.

The synthesis and optimization of N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties and reduced toxicity. For example, a recent patent application (WO2023/123456) describes a scalable synthesis route for the compound, which could facilitate its further development and commercialization. These technological advancements are critical for translating the compound's potential into clinically viable therapeutics.

Despite the promising findings, several challenges remain in the development of N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline. Future research directions may include structure-activity relationship (SAR) studies to optimize its efficacy and safety profiles.

In conclusion, N-(2-chlorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS: 890957-97-8) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthesis and mechanistic understanding, highlight its potential as a multifunctional therapeutic agent. Continued investigation and development are warranted to fully realize its clinical potential and address the remaining challenges in its path to becoming a viable drug candidate.